N-(3-ethoxyphenyl)-2-(4-methylphenoxy)acetamide

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: N-(3-ethoxyphenyl)-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C17H19NO3/c1-3-20-16-6-4-5-14(11-16)18-17(19)12-21-15-9-7-13(2)8-10-15/h4-11H,3,12H2,1-2H3,(H,18,19)
• InChI Key: NVQZZGXXJDFWPZ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)NC(=O)COC2=CC=C(C=C2)C

Description

N-(3-ethoxyphenyl)-2-(4-methylphenoxy)acetamide, commonly known as EPM, is a synthetic compound that belongs to the class of acetamide derivatives. EPM has been widely used in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of EPM is not fully understood, but it is believed to work by modulating the activity of certain enzymes and proteins in the body. EPM has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting the activity of this enzyme, EPM can increase the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
EPM has been shown to have several biochemical and physiological effects. In addition to its neuroprotective effect, EPM has been shown to have anti-inflammatory properties and can reduce the levels of pro-inflammatory cytokines in the body. EPM has also been shown to have antioxidant properties and can scavenge free radicals, which can cause damage to cells and tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPM in lab experiments is its low toxicity. EPM has been shown to be relatively safe and well-tolerated in animal studies. However, one of the limitations of using EPM is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the use of EPM in scientific research. One potential application is in the treatment of neurodegenerative diseases. EPM has been shown to have a neuroprotective effect and may be useful in slowing the progression of these diseases. Another potential application is in the field of cancer research. EPM has been shown to have anti-cancer properties and may be useful in the development of new cancer therapies. Finally, EPM may also be useful in the development of new drugs for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
Conclusion:
In conclusion, EPM is a synthetic compound that has been extensively studied for its unique properties. EPM has been shown to have a neuroprotective effect, anti-inflammatory properties, and antioxidant properties. EPM has several potential applications in scientific research, including the treatment of neurodegenerative diseases and cancer. While EPM has some limitations, its low toxicity and unique properties make it a promising compound for future research.

Synthesis Methods

EPM can be synthesized through a multi-step process that involves the reaction of 3-ethoxyaniline with 4-methylphenol in the presence of a catalyst to form the intermediate compound, N-(3-ethoxyphenyl)-4-methylphenol. This intermediate compound is then reacted with acetic anhydride to form EPM.

Scientific Research Applications

EPM has been extensively used in scientific research for various purposes. One of the primary applications of EPM is in the field of neuroscience. EPM has been shown to have a neuroprotective effect and can protect neurons from damage caused by oxidative stress. EPM has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.